Cas no 602261-90-5 (1-fluoro-2-(isocyanomethyl)benzene)

• Product Name: 1-fluoro-2-(isocyanomethyl)benzene
• CAS No: 602261-90-5
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 877727
• PubChem ID: 2758962
• Update Time: 2025-10-21

1-fluoro-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(isocyanomethyl)benzene
• 2-FLUOROBENZYLISOCYANIDE
• Benzene, 1-fluoro-2-(isocyanomethyl)- (9CI)
•  
• 1-fluoro-2-(isocyanomethyl)benzene

• MDL： MFCD02664579
• Inchi： 1S/C8H6FN/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2
• InChI Key： MCNREKRSJDEJPJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C[N+]#[C-]

Computed Properties

• Exact Mass: 135.048427358g/mol
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-2-(isocyanomethyl)benzene

Professional Introduction to Compound with CAS No 602261-90-5 and Product Name: 1-fluoro-2-(isocyanomethyl)benzene

The compound with the CAS number 602261-90-5, specifically identified as 1-fluoro-2-(isocyanomethyl)benzene, represents a significant area of interest in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a fluorine substituent and an isocyanomethyl group makes it a versatile intermediate, facilitating diverse chemical transformations that are crucial for medicinal chemistry research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 1-fluoro-2-(isocyanomethyl)benzene contributes to these advantageous properties, making it a valuable building block for drug design. Specifically, the isocyanomethyl group provides a reactive site for further functionalization, enabling the synthesis of complex molecules with tailored pharmacological activities.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The ability to introduce fluorine atoms at specific positions on the aromatic ring has been particularly beneficial in enhancing the selectivity and potency of these inhibitors.

The structural motif of 1-fluoro-2-(isocyanomethyl)benzene also finds relevance in materials science, particularly in the development of advanced polymers and coatings. The isocyanomethyl group can participate in polymerization reactions, leading to high-performance materials with desirable mechanical and thermal properties. This dual functionality makes it an attractive candidate for applications ranging from electronics to biomedical devices.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient modifications at both the fluorine and isocyanomethyl positions, allowing for rapid diversification of molecular structures. These developments have opened new avenues for drug discovery, particularly in addressing unmet medical needs where traditional synthetic approaches may be limiting.

The pharmacokinetic properties of fluorinated aromatic compounds are another area where 1-fluoro-2-(isocyanomethyl)benzene has shown promise. The fluorine atom can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, often leading to improved bioavailability and reduced toxicity. This has prompted extensive investigation into optimizing fluorination patterns for therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in identifying optimal derivatives with enhanced pharmacokinetic profiles.

In conclusion, 1-fluoro-2-(isocyanomethyl)benzene (CAS No 602261-90-5) stands out as a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable for researchers aiming to develop novel therapeutic agents and advanced materials. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving innovation in multiple scientific domains.